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Compound of Interest

Compound Name: Diiodosilane

Cat. No.: B1630498 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Executive Summary
Diiodosilane (SiH₂I₂), a colorless liquid, is a powerful and versatile reagent in modern

chemistry, distinguished by the high Lewis acidity of its silicon center and the nucleophilicity of

its iodide ligands.[1] Its primary utility stems from its oxophilic nature, making it exceptionally

effective for the cleavage of carbon-oxygen bonds in ethers, esters, and acetals, and for the

activation of carbonyl groups.[1][2] While its application as a precursor for depositing silicon-

containing thin films in the semiconductor industry is a major driver of its industrial production,

its role in fine chemical synthesis is of significant interest to researchers in organic and

medicinal chemistry.[3] This guide provides an in-depth analysis of the fundamental reaction

mechanisms of diiodosilane, supported by quantitative data, detailed experimental protocols,

and mechanistic diagrams to serve as a comprehensive resource for chemical professionals.

Physicochemical and Spectroscopic Properties
Diiodosilane is a reactive and moisture-sensitive compound that requires careful handling.[1]

Its key physical and chemical properties are summarized below.
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Property Value Reference(s)

CAS Number 13760-02-6 [4]

Molecular Formula H₂I₂Si [4]

Molecular Weight 283.91 g/mol [4]

Appearance Colorless liquid [1]

Density 2.834 g/mL at 25 °C [1]

Melting Point -1 °C [1]

Boiling Point
153.7 °C at 760 mmHg; 56-60

°C at 25 mmHg
[1]

Flash Point 38 °C (101 °F) [1]

Solubility
Highly soluble in hydrocarbons

and chlorinated solvents.
[1]

Reactivity

Reacts rapidly with water,

alcohols, and other protic

solvents.

[1]

Spectroscopy
29Si NMR spectral data is

available.
[4]

Synthesis of Diiodosilane
The most common laboratory-scale synthesis of diiodosilane involves the reaction of

phenylsilane with elemental iodine.[2] This reaction proceeds in two main stages and is

catalyzed by trace amounts of oxygen-containing organic compounds, such as ethyl acetate.[2]

Mechanism:

Hydride-Iodide Exchange: Phenylsilane reacts with iodine in a step catalyzed by Lewis

bases (e.g., ethyl acetate) to form phenyliodosilane and hydrogen iodide (HI).[2]

Protonolysis: The generated HI then reacts with phenyliodosilane to produce diiodosilane
and benzene via the cleavage of the phenyl-silicon bond.[2]
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Phenylsilane (PhSiH₃)

Reaction Step 1
(-20 °C to RT)

Iodine (I₂)

Ethyl Acetate (cat.)

PhSiH₂I + HI Reaction Step 2

Diiodosilane (SiH₂I₂)

Benzene (PhH)
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Ether (R-O-R') + SiH₂I₂

Lewis Acid-Base Adduct
[R-O⁺(SiH₂I₂)-R']

Coordination

Sₙ2 Transition State

I⁻ attack

Alkyl Iodide (R-I)
+ Silyloxy Intermediate (R'-O-SiH₂I)

C-O Cleavage

Alcohol (R'-OH)
(after workup)

Hydrolysis

Carbamate (R-NH-COOR')

Silylated Intermediate

+ SiH₂I₂

SiH₂I₂
+ DIPEA

Isocyanate (R-N=C=O)
Elimination

Urea (R-NH-CONR''₂)

+ Amine

Amine (R''₂NH)
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Reaction Flask

Three-Neck Round-Bottom Flask
(Flame-Dried)

Magnetic Stir Bar Iodine (Solid) Cooling Bath (-20 °C)

Dropping Funnel
(Phenylsilane + EtOAc) Nitrogen Inlet

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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